Cas no 1706449-28-6 (1-methyl-1H,4H,5H,6H,7H,8H-cyclohepta[d]imidazole-2-carbaldehyde)

• Product Name: 1-methyl-1H,4H,5H,6H,7H,8H-cyclohepta[d]imidazole-2-carbaldehyde
• CAS No: 1706449-28-6
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5102750
• Update Time: 2026-03-03

1-methyl-1H,4H,5H,6H,7H,8H-cyclohepta[d]imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1,4,5,6,7,8-hexahydro-cycloheptaimidazole-2-carbaldehyde
• 1-methyl-1H,4H,5H,6H,7H,8H-cyclohepta[d]imidazole-2-carbaldehyde

• Inchi： 1S/C10H14N2O/c1-12-9-6-4-2-3-5-8(9)11-10(12)7-13/h7H,2-6H2,1H3
• InChI Key： LGKIAHMZOZCUKO-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC2CCCCCC=2N1C

Additional information on 1-methyl-1H,4H,5H,6H,7H,8H-cyclohepta[d]imidazole-2-carbaldehyde

Comprehensive Overview of 1-methyl-1H,4H,5H,6H,7H,8H-cyclohepta[d]imidazole-2-carbaldehyde (CAS No. 1706449-28-6)

1-methyl-1H,4H,5H,6H,7H,8H-cyclohepta[d]imidazole-2-carbaldehyde (CAS No. 1706449-28-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of imidazole derivatives, which are widely recognized for their biological activity and versatility in drug discovery. The presence of a cyclohepta[d]imidazole core combined with a carbaldehyde functional group makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for novel heterocyclic compounds like 1-methyl-1H,4H,5H,6H,7H,8H-cyclohepta[d]imidazole-2-carbaldehyde has surged, driven by advancements in medicinal chemistry and drug development. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors or GPCR modulators, which are hot topics in the search for treatments for diseases such as cancer and neurological disorders. Its CAS No. 1706449-28-6 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial labs.

The synthesis of 1-methyl-1H,4H,5H,6H,7H,8H-cyclohepta[d]imidazole-2-carbaldehyde involves multi-step organic reactions, often starting from readily available imidazole precursors. Key steps may include cycloheptane ring formation, N-methylation, and aldehyde introduction, which require precise control of reaction conditions to achieve high yields. The compound’s structural complexity and functional group diversity make it a challenging yet rewarding target for synthetic chemists.

From an SEO perspective, this compound aligns with trending queries such as "imidazole derivatives in drug discovery", "CAS 1706449-28-6 applications", and "synthesis of cyclohepta[d]imidazole carbaldehydes". These keywords highlight the intersection of organic chemistry and biopharmaceutical innovation, areas where this compound holds promise. Additionally, its potential role in green chemistry—due to the growing emphasis on sustainable synthesis methods—further boosts its relevance in contemporary research.

Analytical characterization of 1-methyl-1H,4H,5H,6H,7H,8H-cyclohepta[d]imidazole-2-carbaldehyde typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm its molecular structure and ensure its suitability for further derivatization. The compound’s solubility in polar organic solvents and its stability under ambient conditions are also critical factors for its practical use.

Looking ahead, 1-methyl-1H,4H,5H,6H,7H,8H-cyclohepta[d]imidazole-2-carbaldehyde is poised to play a pivotal role in the development of next-generation therapeutics. Its imidazole core is a hallmark of many FDA-approved drugs, and its aldehyde group offers a handle for further chemical modifications. As researchers continue to explore its pharmacological potential, this compound may emerge as a key player in addressing unmet medical needs.

In summary, 1-methyl-1H,4H,5H,6H,7H,8H-cyclohepta[d]imidazole-2-carbaldehyde (CAS No. 1706449-28-6) represents a fascinating intersection of synthetic chemistry and biomedical research. Its unique structure, combined with the rising demand for innovative drug candidates, ensures its place as a compound of enduring scientific and commercial interest.